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Compound of Interest

Compound Name:
Methyl 5-methoxybenzofuran-4-

carboxylate

Cat. No.: B15204042

Get Quote

The "Bay Region" Effect
The 4-position of the benzofuran ring is electronically and sterically unique.

Steric Constraint: Substituents at C4 experience peri-interactions with the C3-hydrogen of

the furan ring. This can force substituents out of planarity, creating unique 3D vectors for

protein binding that are inaccessible to C5, C6, or C7 analogs.

Electronic Environment: The C5-methoxy group is an electron-donating group (EDG). In

electrophilic aromatic substitution (EAS), the 5-OMe directs ortho to positions C4 and C6.

However, the C4 position is deactivated relative to C6 due to steric crowding and the strain

of the fused ring system.

SAR Implications
Incorporating a substituent at C4 allows for:

Conformational Locking: A bulky C4 group can restrict the rotation of substituents at C3 or

C5.
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Metabolic Blocking: Blocking the C4 position can prevent metabolic oxidation, a common

clearance pathway for benzofurans.

Orthogonal Functionalization: A halogen handle (Br/I) at C4 permits late-stage cross-coupling

to introduce diversity in the final steps of lead optimization.

Part 2: Synthetic Retro-Analysis & Strategies
Accessing the 4-substituted 5-methoxybenzofuran core requires overcoming the inherent

preference for reaction at C2 (furan ring) and C6 (benzene ring). Two primary strategies are

employed: Directed Lithiation (Functionalization) and De Novo Ring Construction.

Strategy A: Direct Functionalization Strategy B: De Novo Synthesis (Preferred)

4-Substituted 5-Methoxybenzofuran
(Target)

2-Silyl-5-Methoxybenzofuran
(Blocked C2)

C4-Lithiation
(Steric Challenge)

3-Substituted-4-Methoxyphenol
(C6-Blocked)

Regioselective
Cyclization

5-Methoxybenzofuran

C2-Protection

4-Methoxyphenol

Bromination &
Blocking

Figure 1: Retrosynthetic analysis of 4-substituted 5-methoxybenzofurans.

Click to download full resolution via product page

Part 3: Key Experimental Protocols
Protocol A: The "Gold Standard" De Novo Synthesis
This route builds the furan ring onto a pre-functionalized benzene core. It is the most reliable

method for ensuring the substituent ends up at C4. The key challenge is forcing cyclization at
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the crowded C2 position of the phenol (which becomes C3a/C4 of the benzofuran) rather than

the open C6 position.

Mechanism: Rapoport/Stoermer Cyclization of blocked phenols. Precursor:2-Bromo-6-

(trimethylsilyl)-4-methoxyphenol (Hypothetical optimized precursor). Note: Without a blocking

group at the phenol C6 position (which corresponds to benzofuran C7), cyclization will

preferentially occur there, yielding the 6-bromo isomer. The protocol below utilizes a blocking

strategy.

Step-by-Step Methodology:

Starting Material: 3-Bromo-4-methoxyphenol.

Rationale: The Br at position 3 will become the C4 substituent in the benzofuran. The OMe

at 4 becomes the C5-OMe.

Step 1: C6-Blocking (Sulfonation/Silylation).

Treat 3-bromo-4-methoxyphenol with TMSCl/Base or H2SO4 to block the less hindered

ortho position (C6 of phenol).

Goal: Sterically force subsequent reactions to the crowded C2 position.

Step 2: O-Alkylation.

Reagents: Bromoacetaldehyde diethyl acetal, K2CO3, DMF, 80°C.

Procedure: Dissolve the blocked phenol (1.0 equiv) in DMF (0.5 M). Add K2CO3 (2.0

equiv) and bromoacetaldehyde diethyl acetal (1.2 equiv). Stir at 80°C for 16h.

Outcome: Formation of the phenoxyacetaldehyde acetal.

Step 3: Cyclization (The Critical Step).

Reagents: Polyphosphoric Acid (PPA) or Amberlyst 15 in Chlorobenzene (reflux).

Procedure: Add the acetal to PPA at 100°C. The acidic conditions deprotect the acetal to

the aldehyde, which performs an intramolecular Friedel-Crafts alkylation.
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Regioselectivity: Due to the blocking group at C6 (phenol numbering), cyclization is forced

to C2 (phenol numbering), closing the ring adjacent to the Bromine.

Deblocking: Acidic conditions often remove the TMS/Sulfonic acid blocking group

simultaneously.

Purification: Silica gel chromatography (Hexanes/EtOAc).

Yield: Expect 30-45% due to steric strain.

Protocol B: Direct C4-Lithiation (For Late-Stage
Functionalization)
If the benzofuran core is already intact, accessing C4 requires precise lithiation chemistry.

Prerequisite: 5-Methoxybenzofuran (commercially available).
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Step Reagent Conditions Purpose

1. C2-Blocking
n-BuLi (1.1 eq),

TMSCl (1.2 eq)
THF, -78°C to RT

Blocks the most acidic

C2 proton. Product: 2-

TMS-5-

methoxybenzofuran.

2. C4-Lithiation t-BuLi (1.3 eq) THF, -78°C, 1h

The 5-OMe group

directs lithiation to the

ortho positions (C4

and C6). While C6 is

less hindered, the C4

position is often

favored kinetically in

5-methoxy systems

due to coordination

geometry (Snieckus

effect).

3. Quench
Electrophile (e.g., I2,

DMF, B(OiPr)3)
-78°C to RT

Introduces the

functional group (I,

CHO, B(OH)2) at C4.

4. Deprotection TBAF (1.5 eq) THF, RT, 2h
Removes the C2-TMS

group.

Critical Control Point:

Isomer Ratio: This reaction often produces a mixture of C4- and C6-substituted products

(typically 2:1 to 4:1 favoring C4 under optimized cryogenic conditions).

Validation: You must verify regiochemistry using 1D NOE NMR. Irradiate the C5-OMe signal;

if you see enhancement of the new substituent (or lack of C4-H signal) and the C6-H signal,

you have the C4 isomer. If you see enhancement of C4-H, you have the C6 isomer.

Part 4: Visualization of the Synthetic Workflow
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(C2 Blocked)

1. n-BuLi, -78°C
2. TMSCl Lithiated Intermediate

(Li at C4 vs C6)

t-BuLi, -78°C
(DoM Effect)

4-Iodo-5-Methoxybenzofuran
(Target)

1. I2
2. TBAF
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2. TBAF
(Minor)

Figure 2: Regioselective lithiation strategy for accessing C4-substituted building blocks.

Click to download full resolution via product page

Part 5: Applications in Drug Discovery
The 4-substituted 5-methoxybenzofuran core is a versatile building block for:

Suzuki-Miyaura Coupling: The 4-bromo or 4-iodo derivatives are excellent substrates for Pd-

catalyzed coupling with aryl boronic acids, creating biaryl motifs common in kinase inhibitors.

Buchwald-Hartwig Amination: Introduction of amines at C4 allows for the synthesis of

analogs to Dronedarone with altered solubility and hERG channel affinity profiles.

Formylation (4-CHO): The aldehyde handle permits reductive amination or olefination,

extending the carbon skeleton into the "bay region" to probe hydrophobic pockets in target

proteins (e.g., Tubulin colchicine site).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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